N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide

• IUPAC Name: N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide
• InChI: InChI=1S/C22H27NO3/c1-2-25-20-11-13-21(14-12-20)26-16-17-7-6-8-18(15-17)22(24)23-19-9-4-3-5-10-19/h6-8,11-15,19H,2-5,9-10,16H2,1H3,(H,23,24)
• InChI Key: KRKFJTHBZKYZEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC2=CC(=CC=C2)C(=O)NC3CCCCC3
• Molecular Formula: C22H27NO3
• Molecular Weight: 353.5 g/mol

Description

N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide, also known as AH-7921, is a synthetic opioid that was first synthesized in the 1970s. It has gained attention as a potential substitute for other opioids due to its lower risk of respiratory depression and addiction. However, its use is highly regulated due to its potential for abuse and lack of clinical trials.

Mechanism of Action

N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide acts on the mu-opioid receptor in the brain, which is responsible for pain relief and feelings of euphoria. It also has a lower affinity for the delta-opioid receptor, which may contribute to its lower risk of respiratory depression.
Biochemical and Physiological Effects:
N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide has been shown to produce analgesia and sedation in animal studies. It also produces a mild increase in heart rate and blood pressure, but does not cause significant respiratory depression at therapeutic doses.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide has advantages over other opioids in that it has a lower risk of respiratory depression and addiction. However, its use is highly regulated due to its potential for abuse and lack of clinical trials. It also has limitations in that it has not been extensively studied in humans and its long-term effects are unknown.

Future Directions

1. Further research on the safety and efficacy of N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide in humans.
2. Development of new opioid medications with lower risk of addiction and respiratory depression.
3. Investigation of the potential for N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide as a treatment for opioid addiction.
4. Exploration of the potential for N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide as a treatment for other types of pain, such as neuropathic pain.
5. Investigation of the potential for N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide as a treatment for other neurological disorders, such as depression and anxiety.
In conclusion, N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide is a synthetic opioid that has gained attention as a potential substitute for other opioids due to its lower risk of respiratory depression and addiction. Its use is highly regulated due to its potential for abuse and lack of clinical trials. Further research is needed to fully understand its safety and efficacy in humans and its potential for use in treating pain and other neurological disorders.

Synthesis Methods

N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide can be synthesized through a multi-step process starting with 3-bromoaniline and 4-ethoxybenzyl chloride. The intermediate product is then reacted with cyclohexylmagnesium bromide to form the final product.

Scientific Research Applications

N-cyclohexyl-3-[(4-ethoxyphenoxy)methyl]benzamide has been studied for its potential as a pain reliever and as a treatment for opioid addiction. It has shown promising results in animal studies, but human clinical trials have not been conducted due to its classification as a controlled substance.